Cas no 2171951-39-4 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2171951-39-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6425588
• PubChem ID: 165761833
• Update Time: 2025-06-08

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid
• EN300-1561018
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-3,3-dimethylbutanoic acid
• 2171951-39-4

• Inchi： 1S/C27H32N2O5/c1-27(2,14-24(30)31)16-28-25(32)17-11-12-18(13-17)29-26(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： FXXJVFKYGUBNHU-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid

Comprehensive Overview of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid (CAS No. 2171951-39-4)

In the realm of synthetic organic chemistry and pharmaceutical research, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid (CAS No. 2171951-39-4) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentylformamido moiety, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable intermediate for the development of novel therapeutics, particularly in targeting protein-protein interactions and enzyme modulation.

The Fmoc group in this compound plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for biomedical applications. Researchers frequently search for "Fmoc-protected amino acids" or "peptide synthesis reagents," highlighting the growing demand for high-purity intermediates like CAS 2171951-39-4. The compound's compatibility with automated synthesizers and its stability under mild conditions further enhance its utility in modern laboratories.

Recent trends in drug development emphasize the importance of cyclopentane-based scaffolds, which are known for their conformational rigidity and bioavailability. The cyclopentyl ring in 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid contributes to its potential as a building block for bioactive molecules. This aligns with the increasing interest in "small molecule drug discovery" and "fragment-based drug design," topics frequently explored in academic and industrial research.

From a synthetic perspective, the 3,3-dimethylbutanoic acid segment of the molecule introduces steric hindrance, which can be leveraged to fine-tune the pharmacokinetic properties of derived compounds. This feature is particularly relevant in the context of "prodrug optimization" and "metabolic stability enhancement," two areas garnering substantial attention in medicinal chemistry circles. The compound's structural complexity also makes it a subject of interest for studies on "stereoselective synthesis" and "chiral auxiliaries."

Analytical characterization of CAS 2171951-39-4 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods are crucial for ensuring the compound's purity and verifying its structure, addressing common queries like "how to analyze Fmoc compounds" or "quality control in peptide synthesis." The availability of detailed spectral data for this compound facilitates its adoption in research settings.

In the context of green chemistry initiatives, researchers are increasingly investigating "sustainable peptide synthesis" methods. While 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid is traditionally used in conventional SPPS, its potential application in emerging techniques like "flow chemistry" and "microwave-assisted synthesis" presents exciting opportunities for reducing solvent waste and improving reaction efficiency.

The pharmaceutical industry's focus on "targeted drug delivery" systems has also brought attention to compounds like CAS 2171951-39-4. Its structural features could be exploited to develop conjugates for specific tissue targeting or to enhance cellular uptake. This aligns with current searches for "smart drug carriers" and "bioconjugation techniques," reflecting the compound's versatility in advanced drug formulation strategies.

As research continues to explore the boundaries of chemical biology, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3,3-dimethylbutanoic acid stands as a testament to the importance of well-designed synthetic intermediates. Its multifaceted applications span from fundamental peptide chemistry to cutting-edge drug development, making it a compound of enduring relevance in the chemical sciences.